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Compound of Interest

Trimethylphenylammonium
Compound Name:
hydroxide

Cat. No.: B155177

An In-depth Technical Guide to Trimethylphenylammonium Hydroxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethylphenylammonium
hydroxide, a versatile quaternary ammonium salt. It includes a detailed list of its synonyms
and alternative names, a summary of its key physicochemical properties, and a discussion of
its primary applications, with a focus on its role as a derivatization reagent in analytical
chemistry.

Nomenclature: Synonyms and Alternative Names

Trimethylphenylammonium hydroxide is known by a variety of names in scientific literature
and chemical catalogs. Understanding these different names is crucial for effective literature
searches and chemical procurement.
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Other Names &

Common Name Systematic Name o
Abbreviations
. : N,N,N- : .
Trimethylphenylammonium ) o Phenyltrimethylammonium
) Trimethylbenzenaminium )
hydroxide _ hydroxide[1][2][3][4][5][6][7][8]
hydroxide

Trimethylanilinium hydroxide[1]
[21[9][10]

Methelute[4][9]

PTAH[7]

TMAH (Note: This abbreviation
is also commonly used for
Tetramethylammonium
hydroxide, so care should be
taken to ensure the correct
compound is being referenced
based on context or CAS
number)[3][4][5][6]

Benzenaminium, N,N,N-
trimethyl-, hydroxide[9][10]

Ammonium, phenyltrimethyl-,
hydroxide

Physicochemical Properties

A summary of the key physical and chemical properties of Trimethylphenylammonium
hydroxide is presented below. This data is essential for its safe handling, storage, and
application in experimental settings.
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Property Value Source(s)

CAS Number 1899-02-1 [L12][3][51610719110]
Molecular Formula CoH1sNO [319]

Molecular Weight 153.22 g/mol [319]

Clear, colorless liquid (often
Appearance supplied as a solution in [311519]

methanol or water)

. . 65 °C (for a solution in
Boiling Point [3][5]
methanol)

10 - 11 °C (for a solution in

Flash Point [417]
methanol)

Refractive Index n20/D 1.395 [5][71111]

Storage Temperature 2-8°C [4117]

Applications in Research and Development

Trimethylphenylammonium hydroxide is a versatile reagent with several applications in
scientific research, particularly in analytical chemistry and organic synthesis.

Derivatization Agent for Gas Chromatography (GC)

The most prominent application of Trimethylphenylammonium hydroxide is as a
derivatization reagent, specifically for methylation, in gas chromatography (GC) and gas
chromatography-mass spectrometry (GC-MS).[9] Derivatization is a chemical modification
process used to convert analytes into a form that is more suitable for analysis, typically by
improving their volatility, thermal stability, or chromatographic behavior.

Trimethylphenylammonium hydroxide is particularly effective for the derivatization of acidic
compounds, such as:

» Acidic Herbicides: It is used for the methylation of acidic herbicides for their determination by
GC-MS.[12][13]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pim-resources.coleparmer.com/sds/28086.pdf
https://www.echemi.com/sds/phenyltrimethylammonium-hydroxide-pd180521134549.html
https://www.chemimpex.com/products/47688
https://www.chemimpex.com/products/36834
https://web.gps.caltech.edu/~als/resources/lab_methods/pdf_download_list/tms_deriv.pdf
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://www.fishersci.com/store/msds?partNumber=AC422020025&countryCode=US&language=en
https://www.chemimpex.com/products/47688
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://www.chemimpex.com/products/47688
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://www.chemimpex.com/products/47688
https://www.chemimpex.com/products/36834
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://www.chemimpex.com/products/47688
https://www.chemimpex.com/products/36834
https://www.echemi.com/products/pd180521134549-phenyltrimethylammonium-hydroxide.html
https://www.lookchem.com/404.htm
https://www.chemimpex.com/products/36834
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/79267
https://www.echemi.com/products/pd180521134549-phenyltrimethylammonium-hydroxide.html
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/tech-docs/paper/237901
https://pubmed.ncbi.nlm.nih.gov/16563514/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Fatty Acids: It facilitates the formation of fatty acid methyl esters (FAMESs), which are more
volatile and suitable for GC analysis.

e Amino Acids: It can be used to derivatize amino acids for their analysis by GC.
e Phenols: It is used in the methylation of phenols.

The derivatization reaction with Trimethylphenylammonium hydroxide is often performed
directly in the GC autosampler vial, offering a rapid and automatable method for sample
preparation.[12][13]

Organic Synthesis

In organic synthesis, Trimethylphenylammonium hydroxide can be used as a strong base.
[5][11] It has been employed in the synthesis of various organic compounds, including its use
as a deprotecting agent for certain protecting groups.[11]

Other Applications

o Phase Transfer Catalyst: Due to its quaternary ammonium salt structure, it can act as a
phase transfer catalyst, facilitating reactions between reactants in different phases.[3][5]

» Biochemical Research: It has been used in biochemical assays and studies, for example, in
maintaining pH levels in cell culture.[5]

Experimental Protocol: Generalized Method for GC
Derivatization

The following is a generalized protocol for the derivatization of acidic analytes using
Trimethylphenylammonium hydroxide for GC-MS analysis. This protocol is based on the
principles described in the cited literature and should be optimized for specific analytes and
instrumentation.

Objective: To convert acidic analytes into their methyl ester derivatives for enhanced volatility
and improved chromatographic performance in GC-MS analysis.

Materials:
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Trimethylphenylammonium hydroxide solution (e.g., 0.1 M in methanol)

Sample containing the analyte(s) of interest, dissolved in an appropriate aprotic solvent

GC vials with caps

Microsyringes

Gas Chromatograph-Mass Spectrometer (GC-MS) system
Procedure:
e Sample Preparation:
o Accurately transfer a known volume or weight of the sample into a GC vial.
o If the sample is not already in solution, dissolve it in a suitable aprotic solvent.
» Derivatization Reaction:

o Add an excess of the Trimethylphenylammonium hydroxide solution to the GC vial
containing the sample. The exact volume will depend on the concentration of the analyte.

o Cap the vial tightly.

o The reaction is often carried out directly in the heated GC injector port. Some methods
may involve a brief incubation period at an elevated temperature (e.g., 60-80°C) prior to
injection, although one of the advantages of using this reagent is the potential for on-
column derivatization.

e GC-MS Analysis:
o Inject an appropriate volume of the derivatized sample into the GC-MS system.
o The derivatization occurs rapidly at the high temperatures of the GC inlet.

o Run the appropriate GC-MS method with optimized parameters for the separation and
detection of the methylated analytes.
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Key Considerations:

e Solvent: It is crucial to use aprotic solvents, as protic solvents like water and alcohols can
react with the derivatization reagent.

e Reaction Conditions: Factors such as reaction time, temperature, and the ratio of
derivatization reagent to analyte may need to be optimized to ensure complete
derivatization.[12][13]

o Safety: Trimethylphenylammonium hydroxide and its solutions can be corrosive and toxic.
Always handle this reagent in a fume hood and wear appropriate personal protective
equipment (PPE), including gloves and safety glasses.[1][10]

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the derivatization of an acidic analyte
using Trimethylphenylammonium hydroxide for GC-MS analysis.

a Sample Preparation
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GC-MS Derivatization Workflow

This guide provides a foundational understanding of Trimethylphenylammonium hydroxide
for researchers and professionals. For specific applications, further consultation of detailed
research articles and safety data sheets is recommended.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/tech-docs/paper/237901
https://pubmed.ncbi.nlm.nih.gov/16563514/
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/28086.pdf
https://www.fishersci.com/store/msds?partNumber=AC422020025&countryCode=US&language=en
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://www.benchchem.com/product/b155177?utm_src=pdf-body-img
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b155177?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/28086.pdf
https://www.echemi.com/sds/phenyltrimethylammonium-hydroxide-pd180521134549.html
https://www.chemimpex.com/products/47688
https://www.echemi.com/products/pd180521134549-phenyltrimethylammonium-hydroxide.html
https://www.chemimpex.com/products/36834
https://web.gps.caltech.edu/~als/resources/lab_methods/pdf_download_list/tms_deriv.pdf
https://www.lookchem.com/404.htm
https://www.krackeler.com/catalog/sigma/ALDRICH/79267
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://www.fishersci.com/store/msds?partNumber=AC422020025&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/product/aldrich/79267
https://www.sigmaaldrich.com/HK/zh/tech-docs/paper/237901
https://www.sigmaaldrich.com/HK/zh/tech-docs/paper/237901
https://pubmed.ncbi.nlm.nih.gov/16563514/
https://pubmed.ncbi.nlm.nih.gov/16563514/
https://www.benchchem.com/product/b155177#trimethylphenylammonium-hydroxide-synonyms-and-alternative-names
https://www.benchchem.com/product/b155177#trimethylphenylammonium-hydroxide-synonyms-and-alternative-names
https://www.benchchem.com/product/b155177#trimethylphenylammonium-hydroxide-synonyms-and-alternative-names
https://www.benchchem.com/product/b155177#trimethylphenylammonium-hydroxide-synonyms-and-alternative-names
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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